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Compound of Interest

Compound Name:
2-Bromo-3'-

acetyloxylacetophenone

CAS No.: 38396-89-3

Cat. No.: B1290777

Get Quote

In the realm of drug discovery and development, researchers frequently encounter novel

chemical entities for which comprehensive characterization data is not yet publicly available.

The compound 2-Bromo-3'-acetyloxyacetophenone, more systematically named 2-bromo-1-(3-

acetyloxyphenyl)ethanone, falls into this category. This guide is crafted for researchers,

scientists, and drug development professionals to provide a robust framework for

understanding and predicting its physical properties. By leveraging data from structurally similar

compounds, we can construct a scientifically grounded profile of this molecule and outline the

empirical methods required for its definitive characterization. This document serves not only as

a data repository but as a methodological blueprint for the analytical investigation of new α-

bromoacetophenone derivatives.

Chemical Identity and Structural Analogs
2-bromo-1-(3-acetyloxyphenyl)ethanone belongs to the class of α-haloacetophenones, which

are pivotal intermediates in organic synthesis, particularly for the construction of heterocyclic

compounds like thiazoles and imidazoles that form the core of many pharmaceutical agents.[1]
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[2][3] Its structure comprises a central acetophenone core, brominated at the α-carbon and

featuring an acetyloxy substituent at the meta-position of the phenyl ring.

To predict its properties, we will draw comparisons with the following key structural analogs for

which experimental data is available:

Phenacyl bromide (2-bromoacetophenone): The parent α-bromoacetophenone core.[4][5][6]

3'-Bromoacetophenone: An analog with a halogen substituent at the same meta-position.[7]

[8][9][10][11]

2-Bromo-3'-methoxyacetophenone: A close analog with a methoxy group at the meta-

position, which has similar steric bulk to an acetyloxy group.[12][13]

2-Bromo-1-(3-hydroxyphenyl)ethanone: The precursor to the target compound, differing by a

hydroxyl group at the meta-position.[14][15]

2-Bromo-1-(3-nitrophenyl)ethanone: An analog with a strongly electron-withdrawing group at

the meta-position.[16][17]

The following diagram illustrates the structural relationships between the target compound and

its key analogs.
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Caption: Structural relationship of the target compound to key analogs.
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Predicted Physicochemical Properties
Based on the analysis of its structural components and data from the analogs, the following

table summarizes the predicted physicochemical properties of 2-bromo-1-(3-

acetyloxyphenyl)ethanone.
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Property
Predicted Value /
Description

Rationale Based on
Analogs

Molecular Formula C₁₀H₉BrO₃ Based on chemical structure

Molecular Weight 257.08 g/mol Based on chemical formula

Appearance
White to off-white or pale

yellow solid

Analogs like 2-bromo-3'-

methoxyacetophenone are

white to yellowish crystals.[12]

Melting Point (°C) 65 - 75

The parent phenacyl bromide

melts at 50°C.[4] The 3'-

methoxy analog melts at 60-

62°C.[12] The acetyloxy group

may allow for slightly stronger

intermolecular interactions

than a methoxy group, leading

to a moderately higher melting

point.

Boiling Point (°C) > 200 (decomposes)

High molecular weight and

polarity suggest a high boiling

point. α-bromoacetophenones

can be thermally unstable. The

parent compound boils at

135°C at 18 mmHg.[6]

Solubility

Soluble in acetone,

dichloromethane, ethyl

acetate; sparingly soluble in

ethanol; insoluble in water.

The ester functionality

increases polarity compared to

phenacyl bromide but the

overall molecule remains

largely non-polar, predicting

solubility in common organic

solvents and insolubility in

water.

In-Depth Analysis and Characterization Protocols
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This section delves into the reasoning behind the predicted properties and provides

standardized protocols for their empirical determination.

Melting Point and Thermal Analysis
Expertise & Experience: The melting point is a critical indicator of purity. A sharp melting range

(typically < 2°C) suggests a highly pure compound. The introduction of the 3'-acetyloxy group,

compared to the 3'-methoxy group (mp 60-62°C), is expected to slightly increase the melting

point due to potentially more ordered crystal packing and stronger dipole-dipole interactions.

Trustworthiness (Self-Validating Protocol): The protocol below for melting point determination is

a standard method that ensures accuracy through calibration and repeat measurements.

Experimental Protocol: Melting Point Determination

Calibration: Calibrate the digital melting point apparatus using certified standards (e.g.,

benzophenone, caffeine).

Sample Preparation: Finely powder a small amount of the dried sample. Pack the powder

into a capillary tube to a height of 2-3 mm.

Measurement: Place the capillary in the apparatus. Heat rapidly to about 15°C below the

expected melting point. Then, reduce the heating rate to 1-2°C per minute.

Recording: Record the temperature at which the first drop of liquid appears and the

temperature at which the entire sample becomes liquid. This range is the melting point.

Validation: Perform the measurement in triplicate to ensure reproducibility.

Solubility Profile
Expertise & Experience: The solubility profile is paramount for drug development, influencing

formulation, bioavailability, and purification strategies. The molecule possesses both a lipophilic

bromophenyl ring and a polar ester group. This amphiphilic nature suggests solubility in a

range of organic solvents. Its insolubility in water is a reasonable prediction due to the large

non-polar surface area.
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Trustworthiness (Self-Validating Protocol): This protocol provides a quantitative measure of

solubility, which is more reliable than qualitative descriptors.

Experimental Protocol: Quantitative Solubility Determination

Solvent Selection: Choose a range of solvents (e.g., water, ethanol, acetone,

dichloromethane, hexane).

Sample Preparation: Add an excess amount of the compound to a known volume of each

solvent in a sealed vial.

Equilibration: Agitate the vials at a constant temperature (e.g., 25°C) for 24 hours to ensure

saturation.

Sample Analysis: Centrifuge the samples to pellet the undissolved solid. Carefully extract a

known volume of the supernatant.

Quantification: Dilute the supernatant and analyze the concentration of the dissolved

compound using a calibrated HPLC-UV method. The solubility is expressed in mg/mL or

mol/L.

Spectroscopic Characterization
Spectroscopy provides the definitive structural confirmation of a newly synthesized compound.

3.3.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is predicted to show characteristic signals:

A singlet around 2.3 ppm for the methyl protons of the acetyloxy group (-OCOCH₃).

A singlet around 4.5-4.7 ppm for the methylene protons adjacent to the bromine and

carbonyl group (-COCH₂Br).

A complex multiplet pattern in the aromatic region (7.2-8.0 ppm) corresponding to the four

protons on the substituted phenyl ring.

¹³C NMR: The carbon NMR will corroborate the structure with signals for:
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The methyl carbon of the acetyloxy group (~21 ppm).

The methylene carbon attached to bromine (~31 ppm).

Multiple signals in the aromatic region (120-140 ppm).

The ester carbonyl carbon (~169 ppm).

The ketone carbonyl carbon (~190 ppm).

3.3.2 Infrared (IR) Spectroscopy

The IR spectrum is crucial for identifying functional groups. Key expected absorption bands

include:

~1765 cm⁻¹: A strong C=O stretch for the ester carbonyl.

~1700 cm⁻¹: A strong C=O stretch for the ketone carbonyl.

~1200 cm⁻¹: A strong C-O stretch for the ester linkage.

~3000-3100 cm⁻¹: C-H stretching for the aromatic ring.

3.3.3 Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight and can provide structural information

through fragmentation patterns.

Molecular Ion Peak: Expect to see a pair of peaks for the molecular ion [M]⁺ and [M+2]⁺ with

nearly equal intensity, which is the characteristic isotopic signature of a molecule containing

one bromine atom. For C₁₀H₉⁷⁹BrO₃, the expected mass is ~255.98 Da, and for

C₁₀H₉⁸¹BrO₃, it is ~257.98 Da.

Key Fragments: Common fragmentation pathways would include the loss of the bromine

atom (-Br), the loss of the bromoacetyl group (-CH₂Br), and the loss of the acetyloxy group (-

OCOCH₃).

Workflow for Physicochemical Characterization
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The following diagram outlines a comprehensive workflow for the characterization of a novel

compound like 2-bromo-1-(3-acetyloxyphenyl)ethanone.
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Caption: A standard workflow for the synthesis and characterization of a novel chemical entity.

Conclusion
While 2-bromo-1-(3-acetyloxyphenyl)ethanone is not extensively documented, a detailed

physicochemical profile can be reliably predicted through the analysis of its structural analogs.

It is anticipated to be a white to off-white solid with a melting point in the range of 65-75°C,

soluble in common organic solvents. The provided spectroscopic predictions and standardized
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analytical protocols offer a clear path for researchers to empirically verify these properties,

ensuring data integrity and advancing the potential application of this compound in drug

development and organic synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1290777/docs#foreword-navigating-the-landscape-
of-novel-chemical-entities]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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